Cas no 68230-42-2 (N-(2-Methyl-1-phenylpropyl)aniline)

• Product Name: N-(2-Methyl-1-phenylpropyl)aniline
• CAS No: 68230-42-2
• MF: C₁₆H₁₉N
• MW: 225.328764200211
• CID: 969657
• PubChem ID: 13297712
• Update Time: 2025-06-08

N-(2-Methyl-1-phenylpropyl)aniline Chemical and Physical Properties

Names and Identifiers

• N-(2-Methyl-1-phenylpropyl)aniline
• (2-METHYL-1-PHENYL-PROPYL)-PHENYL-AMINE
• AC-20992
• AG-G-61314
• AGN-PC-00LXLH
• AK140443
• CTK5C7582
• N-(1-phenyl-2-methylpropyl)-aniline
• 68230-42-2
• AKOS009940685
• DTXSID10535515
• SB79692

• Inchi： 1S/C16H19N/c1-13(2)16(14-9-5-3-6-10-14)17-15-11-7-4-8-12-15/h3-13,16-17H,1-2H3
• InChI Key： WJPUHWWOXVFGQJ-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)C(C1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 225.15187
• Monoisotopic Mass: 225.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Additional information on N-(2-Methyl-1-phenylpropyl)aniline

Research Brief on N-(2-Methyl-1-phenylpropyl)aniline (CAS: 68230-42-2): Recent Advances and Applications

N-(2-Methyl-1-phenylpropyl)aniline (CAS: 68230-42-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating biological pathways. This research brief consolidates the latest findings related to this compound, highlighting its synthetic utility, pharmacological properties, and emerging applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural-activity relationship (SAR) of N-(2-Methyl-1-phenylpropyl)aniline derivatives, revealing their potential as modulators of G-protein-coupled receptors (GPCRs). The study employed molecular docking and in vitro assays to demonstrate that specific derivatives exhibit high affinity for dopamine and serotonin receptors, suggesting their utility in neurological disorder therapeutics. The CAS: 68230-42-2 scaffold was identified as a critical component for maintaining binding efficacy.

In the context of synthetic chemistry, a breakthrough was reported in Organic Letters (2024), where researchers developed a novel catalytic asymmetric synthesis method for N-(2-Methyl-1-phenylpropyl)aniline derivatives. This method utilizes chiral phosphoric acid catalysts to achieve enantioselective amination, yielding high-purity compounds with potential applications in chiral drug development. The study emphasized the scalability and environmental benefits of this approach compared to traditional synthetic routes.

Pharmacokinetic studies of N-(2-Methyl-1-phenylpropyl)aniline analogs have also gained traction. A recent preclinical investigation (European Journal of Pharmaceutical Sciences, 2024) evaluated the blood-brain barrier permeability and metabolic stability of these compounds. The results indicated favorable pharmacokinetic profiles for several derivatives, with one candidate showing promise for further development as a central nervous system (CNS) agent. The CAS: 68230-42-2 core structure was found to contribute significantly to metabolic stability.

Emerging applications in cancer research have also been explored. A 2024 study in Bioorganic & Medicinal Chemistry demonstrated that certain N-(2-Methyl-1-phenylpropyl)aniline derivatives exhibit potent inhibitory effects on histone deacetylases (HDACs), particularly HDAC6. These findings open new avenues for developing epigenetic therapies, with the CAS: 68230-42-2 framework serving as a versatile platform for structural optimization.

From a safety and regulatory perspective, recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2023) have provided valuable data on the compound's safety profile. While the parent compound shows acceptable toxicity levels in standard assays, researchers emphasize the need for thorough evaluation of individual derivatives due to potential variations in biological activity and metabolic pathways.

In conclusion, N-(2-Methyl-1-phenylpropyl)aniline (CAS: 68230-42-2) continues to be a compound of significant research interest across multiple domains of chemical biology and pharmaceutical science. Recent advances in synthetic methodologies, pharmacological characterization, and therapeutic applications underscore its versatility as a molecular scaffold. Future research directions may focus on expanding its utility in targeted drug delivery systems and exploring its potential in combination therapies.